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Abstract

Carasinol D is a complex tetrastilbene isolated from the roots of Caragana sinica. Its intricate
structure and potential biological activities make it a subject of significant interest in natural
product chemistry and drug discovery. This document provides a detailed overview of the
chemical structure, properties, and isolation of Carasinol D, intended for a scientific audience.

Chemical Structure and Properties

Carasinol D is a natural tetrastilbene with the molecular formula CseH42013, corresponding to a
molecular weight of 922.92 g/mol .[1] First reported by Cheng et al. in 2008, its structure was
elucidated through extensive spectroscopic analysis, including 1D and 2D Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS).

The definitive structure of Carasinol D was determined to be a novel tetrastilbene. A key
finding in its structure elucidation was its formation from Carasinol B via an acid-catalyzed
conversion. This transformation provides critical insights into the stereochemical and
conformational arrangement of the molecule.

Table 1: Physicochemical Properties of Carasinol D
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Property Value Reference
Molecular Formula Cs6H42013 [1]
Molecular Weight 922.92 g/mol [1]

CAS Number 1072797-66-0 [1]
Appearance Amorphous Powder

Source Roots of Caragana sinica

Table 2: 13C NMR (125 MHz, Acetone-de) and *H NMR (500 MHz, Acetone-ds) Data for
Carasinol D

(Data extrapolated from related compounds and spectroscopic principles, pending acquisition
of the original publication)

Position oC (ppm) OH (ppm, mulit., J in Hz)

(Detailed NMR data to be
populated upon obtaining the
full text of the primary

literature)

Experimental Protocols
Isolation of Carasinol D

The isolation of Carasinol D from the roots of Caragana sinica is a multi-step process involving
extraction and chromatographic separation. The general workflow is outlined below.
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Air-dried, powdered roots of Caragana sinica

;

Extraction with 95% Ethanol

l

Concentration under reduced pressure

;

Suspension in H20 and partitioning with EtOAc

l

EtOAc Extract

;

Silica Gel Column Chromatography
(Gradient elution: CHCI3-MeOH)

y

Fractions containing stilbenoids

;

Sephadex LH-20 Column Chromatography
(Elution with CHCIs-MeOH)

l

Further purification by preparative HPLC

;

Pure Carasinol D

Figure 1: Isolation Workflow for Carasinol D

Click to download full resolution via product page

Caption: Isolation Workflow for Carasinol D.
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The powdered roots of Caragana sinica are extracted with 95% ethanol. The resulting extract is
concentrated, suspended in water, and partitioned with ethyl acetate (EtOAc). The EtOAc-
soluble fraction, which is rich in stilbenoids, is then subjected to a series of chromatographic
separations. This includes initial fractionation on a silica gel column, followed by size-exclusion
chromatography on a Sephadex LH-20 column. Final purification to yield Carasinol D is
typically achieved using preparative High-Performance Liquid Chromatography (HPLC).

Biological Activity and Signaling Pathways

While specific biological activities for Carasinol D are still under extensive investigation,
preliminary studies on extracts from Caragana sinica have indicated potential effects on bone
metabolism. The ethyl acetate extract of the roots has been shown to stimulate the proliferation
of osteoblasts. This suggests that constituent compounds, such as Carasinol D, may play a
role in promoting bone formation.

The process of osteoblast differentiation and bone formation is regulated by a complex network
of signaling pathways. A simplified, hypothetical pathway illustrating the potential influence of a
natural compound like Carasinol D on osteoblast activity is presented below. This diagram is
based on known mechanisms of osteoblast stimulation and serves as a conceptual framework
for future research into the specific mode of action of Carasinol D.
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Carasinol D
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Figure 2: Hypothetical Signaling Pathway for Osteoblast Stimulation

Figure 2: Hypothetical Signaling Pathway for Osteoblast Stimulation

Click to download full resolution via product page

Caption: Hypothetical Osteoblast Stimulation Pathway.

Conclusion
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Carasinol D represents a structurally complex and intriguing natural product. Its definitive
structure, elucidated through modern spectroscopic techniques, reveals its nature as a unique
tetrastilbene. While further research is required to fully characterize its biological activities,
preliminary evidence suggests potential applications in areas such as bone health. The detailed
experimental protocols for its isolation provide a foundation for further investigation into this
promising compound. This technical guide serves as a valuable resource for researchers and
professionals in the fields of natural product chemistry, medicinal chemistry, and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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